molecular formula C10H13ClN2O B8317557 4-Chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline

4-Chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline

Cat. No. B8317557
M. Wt: 212.67 g/mol
InChI Key: JMPUCLQPRWIVMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C10H13ClN2O and its molecular weight is 212.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13ClN2O

Molecular Weight

212.67 g/mol

IUPAC Name

4-chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline

InChI

InChI=1S/C10H13ClN2O/c1-14-5-7-2-3-8-9(4-7)12-6-13-10(8)11/h6-7H,2-5H2,1H3

InChI Key

JMPUCLQPRWIVMM-UHFFFAOYSA-N

Canonical SMILES

COCC1CCC2=C(C1)N=CN=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of (4-chloro-5,6,7,8-tetrahydroquinazolin-7-yl)methanol (reagent preparation 42, 0.80 g, 0.40 mmol), potassium carbonate (0.11 g, 0.81 mmol) and THF (15 mL) was added iodomethane (0.09 mL, 0.60 mmol). The reaction mixture was stirred for 18 hours and then partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over magnesium sulfate, filtered and concentrated in vacuo. Purification by silica gel chromatography provided 4-chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline (0.03 g, 35% yield) as a waxy solid. MS (ES) for C10H13ClN2O: 213 (MH+).
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
0.11 g
Type
reactant
Reaction Step One
Quantity
0.09 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One

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